Cas no 33543-81-6 (1H-Imidazole-2-carboxaldehyde,5-nitro-)

• Product Name: 1H-Imidazole-2-carboxaldehyde,5-nitro-
• CAS No: 33543-81-6
• MF: C₄H₃N₃O₃
• MW: 141.084920167923
• CID: 294317
• PubChem ID: 15261300
• Update Time: 2025-04-19

1H-Imidazole-2-carboxaldehyde,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxaldehyde,5-nitro-
• 5-nitro-1H-imidazole-2-carbaldehyde
• 1H-Imidazole-2-carboxaldehyde,4-nitro- (9CI)
• 5-Nitroimidazole-2-carboxaldehyde
• Imidazole-2-carboxaldehyde, 4-nitro- (8CI)
• 1H-Imidazole-2-carboxaldehyde, 4-nitro- (9CI)
• 2-formyl-5-nitroimidazole
• SCHEMBL7470832
• 33543-81-6
• SCHEMBL9516078
• MDIIOVRYTOGGBO-UHFFFAOYSA-N
• AB60575
• 4-NITRO-1H-IMIDAZOLE-2-CARBALDEHYDE
• AKOS006305796
• 1H-Imidazole-2-carboxaldehyde,4-nitro-(9ci)
• 1H-IMIDAZOLE-2-CARBOXALDEHYDE, 4-NITRO-

• Inchi： 1S/C4H3N3O3/c8-2-3-5-1-4(6-3)7(9)10/h1-2H,(H,5,6)
• InChI Key： MDIIOVRYTOGGBO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=O)N1)=O

Computed Properties

• Exact Mass: 141.01749
• Monoisotopic Mass: 141.01744097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 88.89

1H-Imidazole-2-carboxaldehyde,5-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature